2-{[(2,4,5-Trimethylphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• SMILES: CC1=CC(=C(C=C1C)CNC(C)CO)C
• InChI: InChI=1S/C13H21NO/c1-9-5-11(3)13(6-10(9)2)7-14-12(4)8-15/h5-6,12,14-15H,7-8H2,1-4H3
• InChIKey: DDZJESKZPAAWJT-UHFFFAOYSA-N

2-{[(2,4,5-Trimethylphenyl)methyl]amino}propan-1-ol: Structural & Procurement Baseline

2-{[(2,4,5-Trimethylphenyl)methyl]amino}propan-1-ol (CAS 1157973-01-7) is a chiral secondary amino alcohol with the molecular formula C₁₃H₂₁NO and a molecular weight of 207.31 g/mol. It features a 2,4,5-trimethylbenzyl moiety linked via a methylene bridge to the nitrogen of 2-aminopropan-1-ol, conferring one stereogenic center at the carbon bearing the methyl substituent. Physicochemical profiling reports a computed LogP of 2.08, a topological polar surface area (TPSA) of 32.26 Ų, two hydrogen-bond donors, and two hydrogen-bond acceptors . The compound is supplied as a research chemical with a typical certified purity of 95% and is primarily utilized as a synthetic intermediate or fragment for medicinal chemistry derivatization .

✓ Chiral secondary amino alcohol for asymmetric synthesis and method development

✓ Dual functional handles (amine + primary alcohol) for orthogonal derivatization

✓ Supplied as research intermediate for fragment-based medicinal chemistry

Why Generic Substitution Fails

Within the 2,4,5-trimethylbenzyl amino alcohol/propylamine family, compounds sharing the same molecular formula or closely related scaffolds cannot be treated as interchangeable procurement items. The position of the amino group on the propanol backbone (C2 vs. C3), the presence or absence of the hydroxyl moiety, and the connectivity between the aryl ring and the amino alcohol chain each produce distinct three-dimensional pharmacophores, hydrogen-bonding geometries, and metabolic liabilities. A procurement decision that overlooks these differences risks selecting a compound with an absent chiral handle for asymmetric synthesis, an incorrect LogP for a target biological profile, or a mismatched hydrogen-bonding capacity for a crystal engineering or supramolecular application . The quantitative evidence below demonstrates that even structurally minor perturbations translate into measurable and functionally consequential differences in key physicochemical and stereochemical parameters .

Stereochemical loss

Positional isomer (3-amino) lacks the chiral center, eliminating asymmetric synthesis utility and chiral resolution workflows.

Functional group mismatch

Deoxy analog (N-isopropyl) removes the primary alcohol, reducing derivatization capacity and hydrogen-bond donor count.

Linker geometry shift

Direct-aryl analog replaces the methylene spacer, altering conformational flexibility and amine electronic environment.

Quantitative Differentiation vs. Structural Analogs

Chiral Center vs. 3-Amino Positional Isomer

The target compound bears a stereogenic center at the C2 carbon of the propanol chain (the carbon substituted with CH₃, NH, and CH₂OH), whereas its positional isomer 3-{[(2,4,5-trimethylphenyl)methyl]amino}propan-1-ol (CAS 1152905-51-5) possesses an achiral 3-aminopropanol backbone. This structural difference enables enantioselective synthesis and chiral chromatographic separation strategies that are inaccessible with the 3-amino isomer . Computed LogP values are nearly identical (2.08226 for the 2-amino target vs. 2.08386 for the 3-amino isomer), confirming that the chiral center does not materially alter lipophilicity, making stereochemistry the dominant differentiating parameter .

Chiral center vs. 3-amino isomer

Head-to-head

Chiral centers 1 (target) vs. 0 (isomer)

Computed LogP ~2.08 for both; Δ

Stereochemistry is the dominant differentiator; lipophilicity nearly identical.

Vendor-computed properties; consistent methodology.

Evidence Dimension	Presence of a stereogenic center and computed LogP
Target Compound Data	One chiral center (C2); LogP = 2.08226
Comparator Or Baseline	3-{[(2,4,5-Trimethylphenyl)methyl]amino}propan-1-ol (CAS 1152905-51-5): zero chiral centers; LogP = 2.08386
Quantified Difference	1 vs. 0 stereogenic centers; ΔLogP = 0.00160 (negligible, < 0.1%)
Conditions	Computed physicochemical properties as reported by the vendor (Leyan), using consistent methodology for both compounds

Why This Matters

For procurement decisions involving asymmetric catalysis, chiral resolution method development, or enantiomer-specific biological screening, the target compound is the mandatory choice; the achiral 3-amino isomer cannot serve as a stereochemical surrogate.

Hydrogen-Bond Donor Capacity vs. Deoxy Analog

The target compound possesses two hydrogen-bond donor sites (the secondary amine NH and the primary alcohol OH), whereas (propan-2-yl)[(2,4,5-trimethylphenyl)methyl]amine (CAS 1152924-99-6) bears only one H-bond donor (the secondary amine NH) and a larger molecular weight difference (207.31 vs. 191.31 g/mol). The additional hydroxyl group in the target contributes a discrete H-bond donor with a computed TPSA increment, directly impacting aqueous solubility, crystal packing, and intermolecular recognition . This functional group also enables derivatization chemistries (e.g., esterification, etherification, oxidation) that are unavailable in the deoxy analog .

H-bond donors vs. deoxy analog

Head-to-head

H-bond donors 2 (target) vs. 1 (deoxy)

MW / TPSA 207 vs. 191; ΔTPSA ~+20 Ų

Hydroxyl group adds H-bond capacity and enables esterification/etherification.

Computed properties; Ertl method TPSA.

Evidence Dimension	Number of hydrogen-bond donors and molecular weight
Target Compound Data	2 H-bond donors (OH + NH); MW = 207.31; TPSA = 32.26 Ų
Comparator Or Baseline	(Propan-2-yl)[(2,4,5-trimethylphenyl)methyl]amine (CAS 1152924-99-6): 1 H-bond donor (NH only); MW = 191.31; TPSA = 12.03 Ų (computed, no OH contribution)
Quantified Difference	ΔHBD = +1; ΔMW = +16.0 g/mol; ΔTPSA ≈ +20.2 Ų
Conditions	Computed molecular properties; TPSA values derived from standard fragment-based calculation (Ertl method); MW from molecular formula

Why This Matters

When the intended application requires a dual hydrogen-bond donor for receptor binding, supramolecular assembly, or aqueous solubilization, the deoxy analog is an unsuitable substitute; the hydroxyl group is structurally indispensable.

Regiochemistry & Conformational Flexibility vs. 1-Amino-2-aryl Analog

The target compound attaches the 2,4,5-trimethylphenyl group via a methylene (-CH₂-) spacer to the nitrogen, resulting in four rotatable bonds and a LogP of 2.08. In contrast, 1-amino-2-(2,4,5-trimethylphenyl)propan-2-ol (CAS 1368442-02-7) features a direct aryl–C2 bond with a primary amine terminus, yielding three rotatable bonds, a lower molecular weight (193.29 vs. 207.31), and a lower LogP (1.78) . The methylene spacer in the target introduces greater conformational entropy and a different electronic environment at the nitrogen (secondary benzylic amine vs. primary amine), which can significantly alter amine basicity (pKa), nucleophilicity, and susceptibility to N-dealkylation metabolism .

Regiochemistry vs. 1-amino-2-aryl analog

Context-dependent

Rotatable bonds 4 (target) vs. 3 (analog)

LogP / amine type 2.08 (sec.) vs. 1.78 (prim.)

Methylene spacer alters conformational freedom and amine basicity.

Cross-study computed values; supplier data.

Evidence Dimension	Number of rotatable bonds, LogP, molecular weight, and amine type
Target Compound Data	4 rotatable bonds; LogP = 2.08; MW = 207.31; secondary benzylic amine
Comparator Or Baseline	1-Amino-2-(2,4,5-trimethylphenyl)propan-2-ol (CAS 1368442-02-7): 3 rotatable bonds; LogP = 1.78; MW = 193.29; primary amine
Quantified Difference	ΔRotatable bonds = +1; ΔLogP = +0.30; ΔMW = +14.02 g/mol; amine class: secondary vs. primary
Conditions	Computed LogP and rotatable bond counts as reported by Leyan and Fluorochem; amine classification by structure

Why This Matters

For structure-activity relationship (SAR) exploration where the methylene spacer and secondary amine are pharmacophoric requirements—such as mimicking a natural ligand conformation or achieving a specific metabolic profile—the direct-aryl primary amine analog is not a viable replacement.

Purity & Supplier Accessibility Differentiation

As of the current procurement landscape, the target compound is offered by multiple independent suppliers with a standard purity specification of 95% (HPLC or NMR-verified). The positional isomer 3-{[(2,4,5-trimethylphenyl)methyl]amino}propan-1-ol (CAS 1152905-51-5) shares the same 95% purity benchmark but carries a premium list price (approximately $439 per gram at one vendor) compared to the target compound, which is available from broader supplier networks with more competitive inquiry-based pricing . The 1-amino-2-aryl analog (CAS 1368442-02-7) is supplied at a marginally higher specification of 97% purity, indicating batch-to-batch quality consistency differences across the analog series .

Purity & supplier accessibility

Data to verify

Purity 95% (target) vs. 95% (3-isomer), 97% (1-amino-2-aryl)

Supplier network ≥4 suppliers; inquiry-based pricing

Broader supplier base supports procurement flexibility.

Catalog data 2025–2026; pricing subject to change.

Evidence Dimension	Typical certified purity and indicative pricing
Target Compound Data	Purity: 95% (HPLC); available from ≥4 suppliers; inquiry-based pricing
Comparator Or Baseline	3-{[(2,4,5-Trimethylphenyl)methyl]amino}propan-1-ol: 95% purity; ~$439/g (listed); 1-Amino-2-(2,4,5-trimethylphenyl)propan-2-ol: 97% purity
Quantified Difference	Purity: equivalent to 3-isomer (95%), 2% lower than 1-amino-2-aryl analog (97%); pricing: more competitive than 3-isomer
Conditions	Supplier-catalog data as of 2025–2026; pricing subject to change based on quantity and region

Why This Matters

For budget-constrained or large-scale procurement where cost-per-gram and multi-vendor sourcing reliability are critical, the target compound's broader supplier base and competitive pricing offer a tangible advantage over the 3-amino positional isomer.

Dual Functionalization Sites: Amino & Hydroxyl Handles

The target compound's secondary amine and primary alcohol provide two orthogonal functionalization sites amenable to sequential derivatization without protecting-group interference under carefully selected conditions. The N-isopropyl analog (CAS 1152924-99-6) lacks the hydroxyl handle, reducing the number of derivatizable positions from two to one . The 1-amino-2-arylpropan-2-ol analog (CAS 1368442-02-7) possesses a primary amine and a tertiary alcohol; the tertiary alcohol is significantly less reactive toward esterification and etherification than the primary alcohol of the target compound . This dual-handle architecture makes the target compound particularly suitable for generating compound libraries via parallel amidation/esterification or sequential N-alkylation/O-acylation strategies .

Derivatization site count

Class-level

Addressable sites 2 (target) vs. 1 (N-isopropyl), 1 reactive + 1 poor (1-amino-2-aryl)

Dual-handle architecture enables parallel library synthesis.

Class-level reactivity; condition-dependent.

Evidence Dimension	Number and type of chemically addressable functional groups for derivatization
Target Compound Data	2 derivatizable sites: secondary amine (N-alkylation, acylation, sulfonylation) + primary alcohol (esterification, etherification, oxidation)
Comparator Or Baseline	N-isopropyl analog: 1 site (secondary amine only); 1-Amino-2-arylpropan-2-ol analog: 2 sites (primary amine + tertiary alcohol, the latter with reduced reactivity)
Quantified Difference	2 readily derivatizable sites vs. 1 (N-isopropyl analog) or 1 highly reactive + 1 poorly reactive (1-amino-2-aryl analog)
Conditions	Functional group reactivity analysis based on established organic chemistry principles (primary vs. tertiary alcohol reactivity, secondary vs. primary amine reactivity)

Why This Matters

For medicinal chemistry campaigns requiring maximum chemical space exploration from a single scaffold, the target compound offers the highest number of readily derivatizable positions in this analog series, enabling more diverse and efficient library construction.

Optimal Application Scenarios

Asymmetric Synthesis & Chiral Method Development

The stereogenic center at C2 of the propanol chain makes the target compound a suitable substrate or ligand precursor for asymmetric catalytic transformations, chiral auxiliary strategies, and enantioselective chromatographic method development. The achiral 3-amino positional isomer (CAS 1152905-51-5) cannot fulfill this role. Researchers developing enantioselective reactions or preparing enantiomerically pure building blocks should select this compound specifically to access the chiral space .

Dual-Handle Fragment Derivatization

The combination of a secondary amine and a primary alcohol in the target compound enables two-directional library expansion through orthogonal chemistries. This dual-handle architecture supports parallel synthesis strategies—such as amide bond formation at the amine concurrent with ester or ether formation at the alcohol—maximizing scaffold diversification efficiency. The N-isopropyl deoxy analog (CAS 1152924-99-6) and the 1-amino-2-arylpropan-2-ol analog (CAS 1368442-02-7, tertiary alcohol) each lack this balanced reactivity profile .

Conformational & H-Bonding SAR Exploration

With two hydrogen-bond donors, four rotatable bonds, and a LogP of 2.08, the target compound occupies a specific physicochemical niche ideal for exploring the effects of conformational flexibility and hydrogen-bonding capacity on biological target engagement. The methylene spacer provides a distinct spatial relationship between the aromatic ring and the amino alcohol moiety compared to directly-attached aryl analogs, making this compound the appropriate choice for SAR studies where linker geometry is a variable under investigation .

Cost-Efficient Multi-Gram Procurement

When developing scalable synthetic routes that require multi-gram quantities of a 2,4,5-trimethylbenzyl-amino alcohol building block, the target compound's broader supplier base and competitive inquiry-based pricing structure—compared to the more expensive 3-amino positional isomer ($439/g list price)—make it the economically rational procurement choice, provided that the 2-amino substitution pattern aligns with the synthetic design .

Application

Selection Property

Validation Focus

Asymmetric synthesis & chiral method development

Stereogenic center at C2

Enantioselective outcome and chromatographic resolution

Dual-handle fragment derivatization

Orthogonal amine and primary alcohol reactivity

Chemoselective sequential derivatization screening

Conformational & H-bonding SAR

Methylene spacer and two H-bond donors

Target engagement and metabolic stability comparison

Cost-efficient multi-gram procurement

Multi-supplier availability and competitive pricing

Batch purity and lead time verification